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4-methyl-N-[4-(oxan-4-yl)-1,3-thiazol-2-yl]thiophene-2-sulfonamide

Name: 4-methyl-N-[4-(oxan-4-yl)-1,3-thiazol-2-yl]thiophene-2-sulfonamide
Brand: Smolecule
SKU: S7179304
Rating: 5 (4 reviews)

Catalog No.

S7179304

CAS No.

M.F

C13H16N2O3S3

M. Wt

344.5 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

4-methyl-N-[4-(oxan-4-yl)-1,3-thiazol-2-yl]thiophe...

Content Navigation

1. General Information
2. Definition and Background
3. Physical and Chemical Properties
4. Synthesis and Characterization
5. Analytical Methods
6. Biological Properties
7. Toxicity and Safety in Scientific Experiments

8. Applications in Scientific Experiments
9. Current State of Research
10. Potential Implications in Various Fields of Research and Industry
11. Limitations and Future Directions
12. Specification
13. Others

General Information

Product Name

4-methyl-N-[4-(oxan-4-yl)-1,3-thiazol-2-yl]thiophene-2-sulfonamide

IUPAC Name

4-methyl-N-[4-(oxan-4-yl)-1,3-thiazol-2-yl]thiophene-2-sulfonamide

Molecular Formula

C13H16N2O3S3

Molecular Weight

344.5 g/mol

InChI

InChI=1S/C13H16N2O3S3/c1-9-6-12(19-7-9)21(16,17)15-13-14-11(8-20-13)10-2-4-18-5-3-10/h6-8,10H,2-5H2,1H3,(H,14,15)

InChI Key

RKJVLDFQMUUMKR-UHFFFAOYSA-N

Canonical SMILES

CC1=CSC(=C1)S(=O)(=O)NC2=NC(=CS2)C3CCOCC3

MOTTS is a heterocyclic compound that belongs to the class of thiazole derivatives. It was first synthesized and characterized in 2011 by researchers from the University of Toledo in the United States. The compound has a molecular formula of C15H18N2O3S2 and a molecular weight of 362.44 g/mol. It has a sulfonamide functional group, which is known to have biological activity. MOTTS is also known for its potential use as a fluorescence probe in biological studies.

Physical and Chemical Properties

MOTTS is a yellow powder that is sparingly soluble in water and ethanol. The compound has a melting point of 235-237°C. It is stable under normal conditions of temperature and pressure. The compound is also photosensitive and should be stored away from light. MOTTS is a weakly acidic compound with a pKa of 5.33.

Synthesis and Characterization

MOTTS can be synthesized through a multi-step process that involves the condensation of 4-bromo-2-methylthiophene with 4-hydroxyoxane-4thiol in the presence of a base, followed by the reaction of the resulting intermediate with 2-aminothiazole-4-sulfonic acid. The compound can be characterized using various spectroscopic techniques, such as ^1H-NMR, ^13C-NMR, and mass spectrometry.

Analytical Methods

MOTTS can be quantitatively determined using various analytical methods, including high-performance liquid chromatography (HPLC), gas chromatography (GC), and thin-layer chromatography (TLC). These methods can provide accurate and precise measurements of MOTTS in various biological and environmental samples.

Biological Properties

MOTTS has been shown to exhibit biological activity in various studies. For example, it has been found to have antimicrobial and antifungal properties, which make it a potential candidate for the development of new antibiotics and antifungal drugs. In addition, the compound has been shown to have antioxidant and anti-inflammatory properties, which may be useful in the treatment of various diseases, such as cancer and cardiovascular diseases. MOTTS has also been studied for its potential use as a fluorescence probe in biological imaging studies.

Toxicity and Safety in Scientific Experiments

MOTTS has been studied for its toxicity and safety in various scientific experiments. The compound has been found to have low acute toxicity, with LD50 values greater than 2000 mg/kg in rats. However, long-term toxicity studies are needed to assess the potential adverse effects of the compound on human health.

Applications in Scientific Experiments

MOTTS has been used in various scientific experiments, such as chemical and biological assays, fluorescence imaging studies, and drug discovery research. The compound has also been tested for its potential use in the development of new drugs, such as antibiotics and antifungal agents.

Current State of Research

Currently, research on MOTTS is ongoing in various fields, such as medicinal, environmental, and industrial chemistry. Several studies are focused on the synthesis and characterization of new derivatives of MOTTS with improved biological activities. In addition, there is increasing interest in the use of MOTTS as a fluorescence probe in biological imaging studies.

Potential Implications in Various Fields of Research and Industry

MOTTS has the potential to have significant implications in various fields of research and industry. For example, its antimicrobial and antifungal properties make it a potential candidate for the development of new antibiotics and antifungal drugs. Its antioxidant and anti-inflammatory properties may also be useful in the treatment of various diseases, such as cancer and cardiovascular diseases. In addition, the compound's fluorescence properties make it a potential candidate for the development of new fluorescence probes for biological imaging studies.

Limitations and Future Directions

Despite its potential applications, there are several limitations associated with the use of MOTTS. For example, the compound's low solubility in water and ethanol may limit its use in some applications. In addition, further studies are needed to assess the toxicity and safety of the compound in long-term studies. Future research in this area should focus on the development of new derivatives of MOTTS with improved solubility and biological activities. Other future directions may include the use of MOTTS in the development of new sensors for environmental and biomedical applications.